Cas no 1871785-54-4 (3-{[(2-Bromophenyl)methyl]amino}-1lambda6-thietane-1,1-dione)

• Product Name: 3-{[(2-Bromophenyl)methyl]amino}-1lambda6-thietane-1,1-dione
• CAS No: 1871785-54-4
• MF: C₁₀H₁₂BrNO₂S
• MW: 290.176780700684
• CID: 6526025
• PubChem ID: 165452509
• Update Time: 2025-07-22

3-{[(2-Bromophenyl)methyl]amino}-1lambda6-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• EN300-738678
• 1871785-54-4
• 3-{[(2-bromophenyl)methyl]amino}-1lambda6-thietane-1,1-dione
• 3-{[(2-Bromophenyl)methyl]amino}-1lambda6-thietane-1,1-dione

• Inchi： 1S/C10H12BrNO2S/c11-10-4-2-1-3-8(10)5-12-9-6-15(13,14)7-9/h1-4,9,12H,5-7H2
• InChI Key： HKCCGUWRLVGXHK-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CNC1CS(C1)(=O)=O

Computed Properties

• Exact Mass: 288.97721g/mol
• Monoisotopic Mass: 288.97721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.6Ų

Additional information on 3-{[(2-Bromophenyl)methyl]amino}-1lambda6-thietane-1,1-dione

Professional Introduction to Compound with CAS No. 1871785-54-4 and Product Name: 3-{[(2-Bromophenyl)methyl]amino}-1lambda6-thietane-1,1-dione

The compound identified by the CAS number 1871785-54-4 and the product name 3-{[(2-Bromophenyl)methyl]amino}-1lambda6-thietane-1,1-dione represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a unique thietane core, has garnered considerable attention due to its structural complexity and potential biological activities. The presence of a 2-bromophenylmethylamino substituent suggests a possible role in modulating biological pathways, making it a subject of intense research interest.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in medicinal chemistry, particularly for their ability to interact with biological targets in unique ways. The thietane ring system, characterized by its sulfur-containing structure, is known for its stability and versatility in drug design. This particular derivative, 3-{[(2-Bromophenyl)methyl]amino}-1lambda6-thietane-1,1-dione, has been investigated for its potential applications in treating various diseases, including neurological disorders and inflammatory conditions.

The 2-bromophenylmethylamino moiety is particularly noteworthy as it introduces a lipophilic group that can enhance membrane permeability, facilitating cellular uptake. This feature is crucial for compounds intended to interact with intracellular targets. Additionally, the dione functionality at the 1,1 position provides a site for further chemical modification, allowing for the synthesis of analogs with tailored properties. Such modifications are essential for optimizing pharmacokinetic profiles and improving therapeutic efficacy.

Recent studies have highlighted the importance of thietane derivatives in drug discovery. For instance, researchers have demonstrated that compounds with similar structures exhibit inhibitory effects on enzymes involved in inflammation and oxidative stress. The 3-{[(2-Bromophenyl)methyl]amino}-1lambda6-thietane-1,1-dione derivative has shown promise in preclinical trials as a potential anti-inflammatory agent. Its ability to modulate key signaling pathways has led to its investigation as a candidate for treating chronic inflammatory diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 2-bromophenylmethylamino group necessitates careful handling to avoid side reactions that could compromise yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high selectivity and efficiency. These methods are critical in pharmaceutical manufacturing where impurities can significantly impact safety and efficacy.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and biological targets. The thietane core is predicted to form stable hydrogen bonds with polar residues in protein binding pockets, while the lipophilic 2-bromophenylmethylamino group enhances solubility and membrane penetration. These insights have guided the optimization of lead compounds toward improved binding affinities and reduced off-target effects.

The pharmacological profile of 3-{[(2-Bromophenyl)methyl]amino}-1lambda6-thietane-1,1-dione has been further explored through in vitro assays. Initial results suggest that it exhibits moderate activity against certain enzymes associated with neurodegenerative diseases. This finding aligns with broader trends in drug discovery where thietane derivatives are being evaluated for their potential to address unmet medical needs. The compound’s unique structural features make it a valuable scaffold for developing next-generation therapeutics.

Regulatory considerations play a crucial role in the development of new pharmaceuticals. Ensuring compliance with safety standards requires thorough characterization of the compound’s physicochemical properties and toxicological profile. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been utilized to confirm structural integrity and purity. These data are essential for submitting comprehensive dossiers to regulatory agencies.

The future direction of research on this compound involves exploring its mechanism of action in greater detail. Understanding how it interacts with cellular components at the molecular level will provide insights into its therapeutic potential and limitations. Additionally, investigating its metabolic stability and excretion pathways will inform dosing regimens and minimize adverse effects.

In conclusion, the compound with CAS No. 1871785-54-4 and product name 3-{[(2-Bromophenyl)methyl]amino}-1lambda6-thietane-1,1-dione represents a promising candidate in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset for further development. As research progresses, this derivative could contribute significantly to addressing various health challenges through innovative drug design strategies.